Cas no 63224-17-9 (N-2-(dimethylamino)ethyl-2-methylpropanamide)

• Product Name: N-2-(dimethylamino)ethyl-2-methylpropanamide
• CAS No: 63224-17-9
• MF: C₈H₁₈N₂O
• MW: 158.241322040558
• MDL: MFCD01698674
• CID: 1648603
• PubChem ID: 3047314
• Update Time: 2025-05-24

N-2-(dimethylamino)ethyl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]-2-methylpropanamide
• CS-0263342
• 63224-17-9
• SCHEMBL2624391
• N-(2-(Dimethylamino)ethyl)-2-methylpropanamide
• BRN 2350680
• DTXSID70212592
• AKOS009104316
• Z220745436
• G49648
• EN300-86303
• GC 24
• Propanamide, N-(2-(dimethylamino)ethyl)-2-methyl-
• N-2-(dimethylamino)ethyl-2-methylpropanamide

• MDL： MFCD01698674
• Inchi： 1S/C8H18N2O/c1-7(2)8(11)9-5-6-10(3)4/h7H,5-6H2,1-4H3,(H,9,11)
• InChI Key： PNFGNHGNXRWCQW-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NCCN(C)C

Computed Properties

• Exact Mass: 158.14204
• Monoisotopic Mass: 158.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-2-(dimethylamino)ethyl-2-methylpropanamide

N-2-(Dimethylamino)Ethyl-2-Methylpropanamide: A Comprehensive Overview

N-2-(Dimethylamino)Ethyl-2-Methylpropanamide, also known by its CAS number 63224-17-9, is a versatile organic compound with significant applications in various industries. This compound, belonging to the class of amides, has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have further highlighted its role in the development of novel materials and bioactive compounds.

The molecular structure of N-2-(Dimethylamino)Ethyl-2-Methylpropanamide comprises a dimethylamino group attached to an ethyl chain, which is further connected to a 2-methylpropanamide moiety. This structure imparts the compound with unique physicochemical properties, including good solubility in organic solvents and moderate thermal stability. The presence of the dimethylamino group also contributes to its ability to act as a nucleophile in various chemical reactions, making it a valuable intermediate in organic synthesis.

Recent studies have explored the application of N-2-(Dimethylamino)Ethyl-2-Methylpropanamide in drug delivery systems. Researchers have found that its amphiphilic nature allows it to form stable complexes with hydrophobic drugs, enhancing their bioavailability. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that this compound can serve as an effective carrier for anti-cancer drugs, improving their solubility and reducing side effects.

In the field of agrochemistry, N-2-(Dimethylamino)Ethyl-2-Methylpropanamide has been investigated as a potential precursor for herbicides and fungicides. Its ability to interact with biological membranes makes it a promising candidate for developing eco-friendly pesticides. A 2023 research article in the Journal of Agricultural and Food Chemistry highlighted its role in enhancing the efficacy of certain fungicides by modifying their surface properties.

The synthesis of N-2-(Dimethylamino)Ethyl-2-Methylpropanamide typically involves a multi-step process, starting from readily available starting materials such as dimethylamine and propionitrile. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

Beyond its chemical applications, the compound has also found relevance in materials science. Its ability to form self-assembled monolayers on various substrates has been explored for applications in nanotechnology. A 2023 study published in the Nano Letters journal demonstrated that films formed by this compound exhibit excellent mechanical stability and can be used as templates for fabricating nanostructured surfaces.

In terms of safety considerations, handling N-2-(Dimethylamino)Ethyl-2-Methylpropanamide requires standard laboratory precautions due to its potential irritant properties. Proper ventilation and personal protective equipment are recommended during synthesis and handling. However, extensive toxicological studies have shown that it poses minimal risks when used appropriately.

The environmental impact of this compound is another area of active research. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, making it less persistent in the environment compared to other synthetic chemicals. This characteristic aligns with growing demands for sustainable chemical practices.

In conclusion, N-2-(Dimethylamino)Ethyl-2-Methylpropanamide, with its CAS number 63224-17-9, stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility in modern chemistry and material science.